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Compound of Interest

Compound Name: Coumurrayin

Cat. No.: B091522 Get Quote

Disclaimer: The following information is provided for "Coumarin" and its derivatives, as

"Coumurrayin" is not a recognized chemical term and is presumed to be a misspelling.

Researchers should always consult their institution's specific safety protocols and

Environmental Health and Safety (EHS) department for guidance.

This guide provides essential safety and logistical information for the proper handling and

disposal of coumarin and its derivatives, designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Essential Safety and Handling Information
Coumarin is a colorless crystalline organic compound that is classified as toxic if ingested or

inhaled and may cause skin irritation or allergic reactions.[1][2][3] Certain derivatives, like those

containing azides, present additional hazards and must be handled with extreme caution.[4]

Before handling coumarin, ensure you are in a well-ventilated area, preferably a certified

chemical fume hood, and are wearing the appropriate Personal Protective Equipment (PPE).[4]

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.[4]

Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile rubber (NBR) with a

thickness greater than 0.11 mm.[2]
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Body Protection: A lab coat is required. For larger quantities, a chemical-resistant apron and

sleeves should be considered.[4]

Respiratory Protection: If dust formation is likely, a particulate filter device (EN 143) is

necessary.

Chemical Properties and Hazards
Below is a summary of key quantitative data for Coumarin.

Property Value Source

Chemical Formula C₉H₆O₂ [5]

Molar Mass 146.145 g·mol⁻¹ [6]

Appearance
Colorless to white crystalline

solid
[6]

Flash Point 162 °C (323.6 °F) [1]

Density 0.935 g/cm³ (at 20 °C) [6]

Acute Toxicity, Oral (Category

3)
H301: Toxic if swallowed [2]

Skin Sensitization (Category 1)
H317: May cause an allergic

skin reaction
[2][7]

Aquatic Hazard (Chronic,

Category 2/3)

H411/H412: Toxic or harmful to

aquatic life with long lasting

effects

[2][7]

Step-by-Step Disposal Procedure
Coumarin and its derivatives must be disposed of as hazardous waste.[2][3] Do not empty into

drains or release into the environment.[2][8]

Step 1: Waste Segregation and Collection
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Designate a Waste Container: Use a clearly labeled, dedicated container for coumarin

waste. The container must be appropriate for hazardous chemical waste and approved by

your institution's EHS department.[4]

Avoid Incompatibilities: Never mix coumarin waste with strong oxidizers.[9] For azide-

containing coumarin derivatives, avoid mixing with acids, halogenated solvents, or heavy

metal salts to prevent the formation of highly explosive compounds.[4]

Collect Waste: Place all unused or contaminated coumarin, as well as any materials used for

cleanup (e.g., absorbent paper, contaminated gloves), into the designated hazardous waste

container.[10]

Step 2: Spill Cleanup

Isolate the Area: In case of a spill, isolate the leak area for at least 25 meters for solids.[10]

Remove Ignition Sources: First, remove all sources of ignition from the area.[3][10]

Dampen the Spill: For solid spills, dampen the material with 60-70% ethanol to prevent dust

from becoming airborne.[10]

Collect the Material: Carefully sweep or vacuum the dampened material and place it into the

designated hazardous waste container.[10][11] Use absorbent paper dampened with ethanol

to clean up any remaining residue.[10]

Decontaminate Surfaces: Wash all contaminated surfaces with a 60-70% ethanol solution

followed by a soap and water solution.[10]

Step 3: Container Management and Storage

Secure the Container: Keep the hazardous waste container securely closed when not in use.

[4]

Store Properly: Store the sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.[4] The storage area should be locked or otherwise secured.[2][3]

Step 4: Final Disposal
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Contact EHS: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office.[4]

Follow Institutional Protocols: Adhere to all specific procedures your institution has for

hazardous waste pickup requests and disposal.[4] Methods like incineration are often

required, especially for P-listed wastes like the coumarin derivative Warfarin.[9][12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

coumarin waste.
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Preparation & Handling

Waste Collection & Segregation

Storage & Final Disposal

Handling Coumarin Waste
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Caption: Workflow for the safe disposal of Coumarin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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